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Compound of Interest

Compound Name:
Benzyl 3-carbamoylpiperidine-1-

carboxylate

Cat. No.: B1289671 Get Quote

An In-depth Technical Guide on the Synthesis, Properties, and Application of a Versatile

Piperidine Building Block

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of N-Cbz-nipecotamide, a pivotal

synthetic intermediate in the development of novel therapeutics. While a detailed historical

account of its initial discovery remains elusive in publicly accessible literature, its contemporary

significance is underscored by its application in the synthesis of complex molecules targeting

critical disease pathways. This document collates available data on its physicochemical

properties, outlines a representative synthetic protocol, and illustrates its role as a valuable

building block in medicinal chemistry.

Physicochemical Properties
N-Cbz-nipecotamide, also known as benzyl 3-carbamoylpiperidine-1-carboxylate, is a

piperidine derivative featuring a carbamoyl group at the 3-position and a benzyloxycarbonyl

(Cbz) protecting group on the piperidine nitrogen. These structural features make it a versatile

intermediate for further chemical modifications. Its key physicochemical properties are

summarized below.
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Property Value

CAS Number 569348-14-7

Molecular Formula C₁₄H₁₈N₂O₃

Molecular Weight 262.30 g/mol

Appearance White to off-white solid

Purity Typically ≥95%

Synthesis of N-Cbz-Nipecotamide: A Representative
Protocol
The synthesis of N-Cbz-nipecotamide can be achieved from N-Cbz-nipecotic acid. The

following protocol is a representative procedure based on standard amidation reactions

commonly employed in medicinal chemistry.

Reaction Scheme:
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Caption: Synthetic pathway for N-Cbz-nipecotamide.

Materials:

N-Cbz-nipecotic acid (1.0 eq)
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1,1'-Carbonyldiimidazole (CDI) (1.2 eq) or other suitable coupling agent (e.g., HATU,

HOBt/EDC)

Ammonium hydroxide (excess) or ammonia gas

Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate or sodium sulfate

Rotary evaporator

Standard laboratory glassware and magnetic stirrer

Procedure:

Activation of the Carboxylic Acid: To a solution of N-Cbz-nipecotic acid in anhydrous DCM at

room temperature, add CDI portion-wise. Stir the mixture for 1-2 hours until the activation is

complete (can be monitored by TLC or LC-MS).

Amidation: Cool the reaction mixture in an ice bath and slowly add an excess of ammonium

hydroxide solution. Alternatively, bubble ammonia gas through the solution.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir overnight.

Monitor the progress of the reaction by TLC or LC-MS until the starting material is

consumed.

Work-up: Dilute the reaction mixture with DCM and wash sequentially with water, saturated

aqueous sodium bicarbonate solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by column chromatography on silica gel or by

recrystallization to afford pure N-Cbz-nipecotamide.
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Application in the Synthesis of KRAS Inhibitors
A recent patent application (WO2022132200A1) highlights the use of N-Cbz-nipecotamide as a

key starting material in the synthesis of pan-KRAS inhibitors, which are of significant interest in

oncology. The piperidine amide moiety of N-Cbz-nipecotamide serves as a crucial scaffold for

the elaboration of more complex molecular architectures designed to target mutated forms of

the KRAS protein.

The general workflow for the utilization of N-Cbz-nipecotamide as a synthetic intermediate is

depicted below.
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Caption: General workflow for the use of N-Cbz-nipecotamide.
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Conclusion
While the specific historical details of the discovery of N-Cbz-nipecotamide are not prominently

documented, its value as a synthetic intermediate in contemporary drug discovery is clear. Its

stable, yet readily modifiable structure makes it an important building block for the construction

of complex therapeutic agents. The information provided in this guide offers researchers and

drug development professionals a foundational understanding of the synthesis, properties, and

application of this versatile molecule, facilitating its effective use in the advancement of

medicinal chemistry and the development of new medicines.

To cite this document: BenchChem. [N-Cbz-Nipecotamide: A Key Synthetic Intermediate in
Modern Drug Discovery]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1289671#discovery-and-history-of-n-cbz-
nipecotamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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